Reactive Orange 4
Reactive Orange 4
Brand Name:
Vulcanchem
CAS No.:
12225-82-0
VCID:
VC0084914
InChI:
InChI=1S/C24H16Cl2N6O10S3.3Na/c1-32(24-28-22(25)27-23(26)29-24)12-5-6-13-11(9-12)10-18(44(37,38)39)19(20(13)33)31-30-16-8-7-14-15(21(16)45(40,41)42)3-2-4-17(14)43(34,35)36;;;/h2-10,30H,1H3,(H,34,35,36)(H,37,38,39)(H,40,41,42);;;/q;3*+1/p-3/b31-19-;;;
SMILES:
CN(C1=CC2=C(C=C1)C(=O)C(=NNC3=C(C4=C(C=C3)C(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C2)S(=O)(=O)[O-])C5=NC(=NC(=N5)Cl)Cl.[Na+].[Na+].[Na+]
Molecular Formula:
C24H13Cl2N6Na3O10S3
Molecular Weight:
781.5 g/mol
Reactive Orange 4
CAS No.: 12225-82-0
Main Products
VCID: VC0084914
Molecular Formula: C24H13Cl2N6Na3O10S3
Molecular Weight: 781.5 g/mol
| CAS No. | 12225-82-0 |
|---|---|
| Product Name | Reactive Orange 4 |
| Molecular Formula | C24H13Cl2N6Na3O10S3 |
| Molecular Weight | 781.5 g/mol |
| IUPAC Name | trisodium;2-[(2E)-2-[6-[(4,6-dichloro-1,3,5-triazin-2-yl)-methylamino]-1-oxo-3-sulfonatonaphthalen-2-ylidene]hydrazinyl]naphthalene-1,5-disulfonate |
| Standard InChI | InChI=1S/C24H16Cl2N6O10S3.3Na/c1-32(24-28-22(25)27-23(26)29-24)12-5-6-13-11(9-12)10-18(44(37,38)39)19(20(13)33)31-30-16-8-7-14-15(21(16)45(40,41)42)3-2-4-17(14)43(34,35)36;;;/h2-10,30H,1H3,(H,34,35,36)(H,37,38,39)(H,40,41,42);;;/q;3*+1/p-3/b31-19-;;; |
| Standard InChIKey | DGDLHUPMLFALRE-PRCBXKKJSA-K |
| Isomeric SMILES | CN(C1=CC2=C(C=C1)C(=O)/C(=N\NC3=C(C4=C(C=C3)C(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])/C(=C2)S(=O)(=O)[O-])C5=NC(=NC(=N5)Cl)Cl.[Na+].[Na+].[Na+] |
| SMILES | CN(C1=CC2=C(C=C1)C(=O)C(=NNC3=C(C4=C(C=C3)C(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C2)S(=O)(=O)[O-])C5=NC(=NC(=N5)Cl)Cl.[Na+].[Na+].[Na+] |
| Canonical SMILES | CN(C1=CC2=C(C=C1)C(=O)C(=NNC3=C(C4=C(C=C3)C(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C2)S(=O)(=O)[O-])C5=NC(=NC(=N5)Cl)Cl.[Na+].[Na+].[Na+] |
| PubChem Compound | 9576112 |
| Last Modified | Nov 09 2021 |
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